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Compound of Interest

Compound Name:
N-(4-Chlorophenyl)-1,2-

phenylenediamine

Cat. No.: B051810 Get Quote

Technical Guide: N-(4-Chlorophenyl)-1,2-
phenylenediamine
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics and

melting point of N-(4-Chlorophenyl)-1,2-phenylenediamine, a key intermediate in the

synthesis of various chemical compounds, including pharmaceuticals and dyes.[1][2]

Physical and Chemical Properties
N-(4-Chlorophenyl)-1,2-phenylenediamine, also known as 2-Amino-4'-chlorodiphenylamine,

is an organic compound with the chemical formula C12H11ClN2.[1][3] It is recognized for its

role as a versatile building block in organic synthesis.[2][4]
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Property Value References

IUPAC Name
N-(4-chlorophenyl)benzene-

1,2-diamine
[1][3]

Synonyms

2-Amino-4'-

chlorodiphenylamine, N-(p-

Chlorophenyl)-o-

phenylenediamine

[1]

CAS Number 68817-71-0 [1][5]

EC Number 272-391-8 [3][5]

Molecular Formula C12H11ClN2 [1][3]

Molecular Weight 218.68 g/mol [1][3][5]

Appearance Light yellow solid [1]

Melting Point 117-119 °C (lit.) [1][6]

Experimental Protocols
Melting Point Determination

The melting point of N-(4-Chlorophenyl)-1,2-phenylenediamine is a critical parameter for its

identification and purity assessment. A standard and widely accepted method for determining

the melting point of a crystalline solid is the capillary melting point method.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)

Capillary tubes (sealed at one end)

Spatula
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Mortar and pestle

Calibrated thermometer or temperature probe

Procedure:

Sample Preparation: A small sample of N-(4-Chlorophenyl)-1,2-phenylenediamine is finely

ground into a powder using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the sample

into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer or temperature probe.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point (117 °C).

Determination: The heating rate is then reduced to 1-2 °C per minute to allow for thermal

equilibrium. The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has completely

liquefied is recorded as the end of the melting range. For a pure substance, this range is

typically narrow (0.5-2 °C). The literature value for N-(4-Chlorophenyl)-1,2-
phenylenediamine is 117-119 °C.[6]

Synthesis Workflow Visualization
A primary application of N-(4-Chlorophenyl)-1,2-phenylenediamine is as a key intermediate

in the synthesis of clofazimine analogs.[1][2][7] A common and efficient method for its

preparation involves the reduction of an N-(4-chlorophenyl)-2-nitrobenzenamine precursor.[1]

[4][8] The following diagram illustrates this synthetic pathway.
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Precursors:
N-(4-chlorophenyl)-2-nitrobenzenamine

Iron Powder (Fe)
Ammonium Chloride (NH4Cl) in Ethanol

Reduction ReactionReagents

Heat at 70 °C for 2 hours

Filtration

Mixture

Extraction with Ethyl Acetate (EA)Filtrate Purification by Chromatography
(PE:EA = 5:1)

Crude Product
Final Product:

N-(4-Chlorophenyl)-1,2-phenylenediamine
(Light Yellow Solid)

Yield: ~93%

Click to download full resolution via product page

Diagram: Synthesis of N-(4-Chlorophenyl)-1,2-phenylenediamine via Reduction.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy N-(4-Chlorophenyl)-1,2-phenylenediamine | 68817-71-0 [smolecule.com]

2. nbinno.com [nbinno.com]

3. N-(4-chlorophenyl)benzene-1,2-diamine | C12H11ClN2 | CID 522323 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. N-(4-Chlorophenyl)-1,2-phenylenediamine | High Purity [benchchem.com]

5. N-(4-Chlorophenyl)-1,2-phenylenediamine 97 68817-71-0 [sigmaaldrich.com]

6. guidechem.com [guidechem.com]

7. WO2019037161A1 - Method for synthesizing key clofazimine intermediate n-(4-
chlorphenyl)-1,2-phenylenediamine - Google Patents [patents.google.com]

8. N1-(4-Chlorophenyl)benzene-1,2-diamine synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. ["N-(4-Chlorophenyl)-1,2-phenylenediamine" physical
characteristics and melting point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051810#n-4-chlorophenyl-1-2-phenylenediamine-
physical-characteristics-and-melting-point]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b051810?utm_src=pdf-body-img
https://www.benchchem.com/product/b051810?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-amino-4-chlorodiphenylamine.htm
https://www.benchchem.com/product/b051810?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s795651
https://www.nbinno.com/pharmaceutical-intermediates/n-4-chlorophenyl-1-2-phenylenediamine-supplier-chemical-synthesis-intermediate-hb
https://pubchem.ncbi.nlm.nih.gov/compound/68817-71-0
https://pubchem.ncbi.nlm.nih.gov/compound/68817-71-0
https://www.benchchem.com/product/b051810
https://www.sigmaaldrich.com/JP/ja/product/aldrich/327522
https://www.guidechem.com/trade/n-4-chlorophenyl-1-2-phenylene-id4432122.html
https://patents.google.com/patent/WO2019037161A1/en
https://patents.google.com/patent/WO2019037161A1/en
https://www.chemicalbook.com/synthesis/2-amino-4-chlorodiphenylamine.htm
https://www.benchchem.com/product/b051810#n-4-chlorophenyl-1-2-phenylenediamine-physical-characteristics-and-melting-point
https://www.benchchem.com/product/b051810#n-4-chlorophenyl-1-2-phenylenediamine-physical-characteristics-and-melting-point
https://www.benchchem.com/product/b051810#n-4-chlorophenyl-1-2-phenylenediamine-physical-characteristics-and-melting-point
https://www.benchchem.com/product/b051810#n-4-chlorophenyl-1-2-phenylenediamine-physical-characteristics-and-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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